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Compound of Interest

Compound Name: Dimethyl succinate-d4

Cat. No.: B1600972

Essential Safety and Handling Guide for
Dimethyl Succinate-d4

For researchers, scientists, and drug development professionals, ensuring safe handling of all
laboratory chemicals is paramount. This guide provides immediate, essential safety and
logistical information for the handling and disposal of Dimethyl succinate-d4.

Personal Protective Equipment (PPE)

When handling Dimethyl succinate-d4, it is crucial to use appropriate personal protective
equipment to prevent exposure.[1][2][3][4] The following table summarizes the recommended
PPE.
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Body Part Recommended Protection Specifications

Must conform to EN166 (EU)

Safety glasses with side-
or OSHA's eye and face

Eyes/Face shields or chemical safety ] ) ]
protection regulations in 29
goggles.
CFR 1910.133 (US).[4][5]
Gloves must be inspected prior
to use and satisfy the
Protective gloves (e.g., nitrile specifications of Regulation
Skin rubber) and impervious (EV) 2016/425 and the
clothing. standard EN 374.[5] Protective

clothing should prevent skin

exposure.[4]

For nuisance exposures, use
type OV/AG (US) or type

_ _ , ABEK (EU EN 14387)
) Not typically required with ) )
Respiratory o respirator cartridges.[5] A self-
adequate ventilation. ) ]
contained breathing apparatus

may be necessary in case of
fire.[2][3]

Operational Plan: Step-by-Step Handling Procedure

Proper handling procedures are critical to minimize risks. Follow these steps when working with
Dimethyl succinate-d4:

o Engineering Controls: Work in a well-ventilated area.[1][4] Use local exhaust ventilation to
keep airborne concentrations low.[4][6]

e Avoiding Ignition Sources: Keep the chemical away from heat, sparks, open flames, and
other ignition sources as it is a combustible liquid.[1][4][6] Do not smoke in the handling area.

[11[7]

e Personal Hygiene: Wash hands thoroughly with soap and water after handling.[4][7] Do not
eat, drink, or smoke in the work area.[7]
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» Safe Handling Practices: Avoid contact with skin and eyes, and avoid inhaling vapor or mist.

(11141071

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.[1][4]

Spill and Disposal Plan

In the event of a spill or for routine disposal, follow these procedures:

o Spill Cleanup:

o

Remove all sources of ignition.[1][4]

o

Use personal protective equipment.[1]

o

For small spills, absorb with an inert material like vermiculite, sand, or earth.[1][4][8]

[¢]

Collect the absorbed material into a suitable, closed container for disposal.[1][8]

[¢]

For large spills, consider downwind evacuation.[8]

o

Prevent the spill from entering drains or waterways.[1][7]
¢ Waste Disposal:

o Dispose of Dimethyl succinate-d4 and its contaminated packaging as hazardous waste.

[1]
o Contact a licensed professional waste disposal service.[1]

o Do not dispose of into the environment.[6]

Quantitative Data Summary

The following table summarizes key quantitative data for Dimethyl succinate-d4.
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Property

Value

CAS Number

30994-23-1[1]

Molecular Formula

CeHeD4O4[1]

Flash Point

85 °C (185 °F)[1][4]

Autoignition Temperature

365 °C (689 °F)[1][4]

Lower Explosion Limit

1.0% (VV)[1][4]

Upper Explosion Limit

8.5% (VIV)[1][4]

Boiling Point

~200 °C (~392 °F)[9]

Melting Point

18 - 19 °C (64.4 - 66.2 °F)[9]

Experimental Workflow
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Workflow for Handling Dimethyl succinate-d4
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Caption: Logical workflow for the safe handling of Dimethyl succinate-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. cdnisotopes.com [cdnisotopes.com]

. cameochemicals.noaa.gov [cameochemicals.noaa.gov]

. Dimethyl Succinate | C6H1004 | CID 7820 - PubChem [pubchem.ncbi.nlm.nih.gov]
. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

. DIMETHYL SUCCINATE-D4 - Safety Data Sheet [chemicalbook.com]

. Images-na.ssl-images-amazon.com [images-na.ssl-images-amazon.com]

. sdfine.com [sdfine.com]

. DIMETHYL SUCCINATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

°
(o] (0] ~ (o)) ()] EEN w N =

. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Personal protective equipment for handling Dimethyl
succinate-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1600972#personal-protective-equipment-for-
handling-dimethyl-succinate-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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